Carbamic acid, [(2R)-2-hydroxybutyl]-, 1,1-dimethylethyl ester (9CI)

• IUPAC Name: tert-butyl N-[(2R)-2-hydroxybutyl]carbamate
• InChI: InChI=1S/C9H19NO3/c1-5-7(11)6-10-8(12)13-9(2,3)4/h7,11H,5-6H2,1-4H3,(H,10,12)/t7-/m1/s1
• InChI Key: KDWNTQCNRHAQBC-SSDOTTSWSA-N
• Canonical SMILES: CCC(CNC(=O)OC(C)(C)C)O
• Isomeric SMILES: CC[C@H](CNC(=O)OC(C)(C)C)O
• Molecular Formula: C9H19NO3
• Molecular Weight: 189.25 g/mol
• CAS No.: 185426-13-5

Description

Carbamic acid, [(2R)-2-hydroxybutyl]-, 1,1-dimethylethyl ester (9CI) is a chemical compound with the molecular formula C9H19NO3 and a molar mass of 189.25206 g/mol. This compound is known for its applications in various fields, including organic synthesis and medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Carbamic acid, [(2R)-2-hydroxybutyl]-, 1,1-dimethylethyl ester typically involves the reaction of tert-butyl chloroformate with (2R)-2-hydroxybutylamine under controlled conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and controlled reaction conditions to ensure the consistency and quality of the final product. The reaction is typically conducted in a cleanroom environment to prevent contamination.

Chemical Reactions Analysis

Types of Reactions

Carbamic acid, [(2R)-2-hydroxybutyl]-, 1,1-dimethylethyl ester undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carbamates and other derivatives.

Reduction: Reduction reactions can convert this compound into amines and alcohols.

Substitution: It can undergo nucleophilic substitution reactions, where the ester group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like amines and alcohols are commonly used in substitution reactions.

Major Products Formed

The major products formed from these reactions include various carbamate derivatives, amines, and alcohols, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Carbamic acid, [(2R)-2-hydroxybutyl]-, 1,1-dimethylethyl ester has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: This compound is utilized in the study of enzyme inhibition and protein modification.

Medicine: It serves as a precursor for the development of pharmaceuticals, particularly in the synthesis of drugs with carbamate functional groups.

Industry: It is employed in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of Carbamic acid, [(2R)-2-hydroxybutyl]-, 1,1-dimethylethyl ester involves its interaction with specific molecular targets, such as enzymes and proteins. The compound can form covalent bonds with active sites of enzymes, leading to inhibition or modification of enzyme activity. This interaction is crucial in the development of enzyme inhibitors and other therapeutic agents.

Comparison with Similar Compounds

Similar Compounds

Carbamic acid, [(1R)-1-methyl-2-(nitrooxy)ethyl]-, 1,1-dimethylethyl ester: This compound has a similar structure but differs in the substituents attached to the carbamic acid moiety.

Carbamic acid, [(1S,3S)-3-aminocyclopentyl]-, 1,1-dimethylethyl ester: Another similar compound with a different cyclic structure.

Uniqueness

Carbamic acid, [(2R)-2-hydroxybutyl]-, 1,1-dimethylethyl ester is unique due to its specific (2R)-2-hydroxybutyl substituent, which imparts distinct chemical and biological properties. This uniqueness makes it valuable in various applications, particularly in the synthesis of pharmaceuticals and industrial chemicals.